Cas no 2197892-87-6 (3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2197892-87-6
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5325120
• Update Time: 2025-10-16

3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3-cyclopropyl-4-(cyclopropylmethyl)-1H-1,2,4-triazol-5-one

• Inchi： 1S/C9H13N3O/c13-9-11-10-8(7-3-4-7)12(9)5-6-1-2-6/h6-7H,1-5H2,(H,11,13)
• InChI Key： LPPDIGZWYGGLEV-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2CC2)N1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 0.6
• Topological Polar Surface Area: 44.7

Additional information on 3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

3-Cyclopropyl-4-(Cyclopropylmethyl)-4,5-Dihydro-1H-1,2,4-Triazol-5-One: A Comprehensive Overview

3-Cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No: 2197892-87-6) is a novel organic compound with unique structural and functional properties. This compound belongs to the class of triazolones, which are known for their versatility in organic synthesis and potential applications in pharmaceuticals and agrochemicals. The molecule features a triazolone ring system with two cyclopropyl substituents, making it a highly decorated structure with potential for further functionalization and optimization.

The triazolone core of this compound is a key structural element that contributes to its stability and reactivity. Triazolones are widely studied in medicinal chemistry due to their ability to act as scaffolds for drug design. Recent studies have highlighted the importance of such heterocyclic systems in modulating pharmacokinetic properties such as solubility and bioavailability. The presence of cyclopropyl groups further enhances the molecule's stereochemical complexity and may influence its interactions with biological targets.

From a synthetic perspective, the construction of 3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves advanced methodologies in organic synthesis. Researchers have employed strategies such as cyclopropanation reactions and ring-closing metathesis to assemble the complex structure efficiently. These methods not only ensure high yields but also allow for precise control over stereochemistry, which is critical for achieving desired biological activities.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and conformational flexibility of this compound. For instance, density functional theory (DFT) calculations have provided insights into the molecule's π-electron distribution and its ability to engage in hydrogen bonding interactions—a critical factor for its potential role as a ligand in metal complexes or as an active pharmaceutical ingredient (API). Such studies underscore the importance of understanding the relationship between molecular structure and function at a fundamental level.

In terms of biological activity, 3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one has shown promise in preliminary assays targeting various disease pathways. For example, it has demonstrated moderate inhibitory activity against kinases involved in cancer signaling pathways. These findings suggest that the compound could serve as a lead structure for further optimization in drug discovery programs.

Moreover, the triazolone system has been implicated in various catalytic cycles due to its ability to act as a Lewis acid or base under specific conditions. This property makes it an attractive candidate for use in asymmetric catalysis or organocatalysis—fields that are rapidly evolving with contributions from both academic and industrial researchers.

Looking ahead, the development of 3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one into a clinically relevant compound will depend on several factors, including its pharmacokinetic profile and toxicity profile. Ongoing research is focused on improving its bioavailability through structural modifications while maintaining its desired biological activity.

In conclusion, 3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one represents an exciting addition to the landscape of heterocyclic compounds with potential applications across multiple disciplines. Its unique structure and promising biological properties make it a valuable tool for researchers seeking innovative solutions in drug discovery and beyond.